Biliverdine Dimethyl Ester
Biliverdine Dimethyl Ester
Brand Name:
Vulcanchem
CAS No.:
10035-62-8
VCID:
VC0142023
InChI:
InChI=1S/C35H38N4O6/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28/h9-10,15-17,36-37H,1-2,11-14H2,3-8H3,(H,39,42)
SMILES:
CC1=C(C(=CC2=C(C(=C(N2)C=C3C(=C(C(=O)N3)C)C=C)C)CCC(=O)OC)NC1=CC4=NC(=O)C(=C4C)C=C)CCC(=O)OC
Molecular Formula:
C₃₅H₃₈N₄O₆
Molecular Weight:
610.7 g/mol
Biliverdine Dimethyl Ester
CAS No.: 10035-62-8
Reference Standards
VCID: VC0142023
Molecular Formula: C₃₅H₃₈N₄O₆
Molecular Weight: 610.7 g/mol
| CAS No. | 10035-62-8 |
|---|---|
| Product Name | Biliverdine Dimethyl Ester |
| Molecular Formula | C₃₅H₃₈N₄O₆ |
| Molecular Weight | 610.7 g/mol |
| IUPAC Name | methyl 3-[2-[[5-[(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoate |
| Standard InChI | InChI=1S/C35H38N4O6/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28/h9-10,15-17,36-37H,1-2,11-14H2,3-8H3,(H,39,42) |
| Standard InChIKey | JOYVAVFUXFUFHN-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC2=C(C(=C(N2)C=C3C(=C(C(=O)N3)C)C=C)C)CCC(=O)OC)NC1=CC4=NC(=O)C(=C4C)C=C)CCC(=O)OC |
| Canonical SMILES | CC1=C(C(=CC2=C(C(=C(N2)C=C3C(=C(C(=O)N3)C)C=C)C)CCC(=O)OC)NC1=CC4=NC(=O)C(=C4C)C=C)CCC(=O)OC |
| Synonyms | 3,18-Diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic Acid Dimethyl Ester; Biliverdin IXα Dimethyl Ester; Biliverdin Dimethyl Ester; Biliverdine IX α Dimethyl Ester; |
| PubChem Compound | 189161 |
| Last Modified | Dec 06 2021 |
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